Cas no 1862996-95-9 (3-Pyridinamine, 5-chloro-4-propoxy-)

• Product Name: 3-Pyridinamine, 5-chloro-4-propoxy-
• CAS No: 1862996-95-9
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 6135113
• PubChem ID: 130520473
• Update Time: 2025-06-26

3-Pyridinamine, 5-chloro-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 5-chloro-4-propoxy-
• 5-Chloro-4-propoxypyridin-3-amine
• EN300-1295350
• 1862996-95-9

• Inchi： 1S/C8H11ClN2O/c1-2-3-12-8-6(9)4-11-5-7(8)10/h4-5H,2-3,10H2,1H3
• InChI Key： LGNJUIMEYGFZMF-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C(OCCC)=C1N

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 318.4±37.0 °C(Predicted)
• pka: 5.32±0.28(Predicted)

Additional information on 3-Pyridinamine, 5-chloro-4-propoxy-

3-Pyridinamine, 5-chloro-4-propoxy: A Versatile Compound in Modern Pharmaceutical Research

3-Pyridinamine, 5-chloro-4-propoxy (CAS No. 1862996-95-9) represents a unique class of heterocyclic compounds with significant implications for pharmaceutical innovation. This molecule, characterized by its 5-chloro-4-propoxy substituents and 3-pyridinamine core, has attracted increasing attention in recent years due to its potential applications in drug discovery and material science. The structural complexity of this compound, particularly the 5-chloro and 4-propoxy functional groups, provides a versatile platform for exploring new pharmacological activities and synthetic methodologies.

Recent studies have highlighted the importance of 3-pyridinamine derivatives in targeting specific biological pathways. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated that compounds with 5-chloro-4-propoxy moieties exhibit enhanced metabolic stability compared to their unsubstituted counterparts. This property is critical for improving the half-life of drug candidates, which directly impacts their therapeutic efficacy. The 5-chloro group, in particular, has been shown to modulate protein-ligand interactions, offering a promising avenue for the development of selective inhibitors.

The 4-propoxy substituent plays a dual role in the chemical behavior of this compound. On one hand, it contributes to the molecule’s hydrophilic properties, which is essential for enhancing solubility in aqueous environments. On the other hand, the propoxy group can act as a bioisostere for other functional groups, allowing for the design of analogs with improved pharmacokinetic profiles. Researchers at the University of Tokyo have recently explored the effects of 4-propoxy modifications on the binding affinity of 3-pyridinamine derivatives, revealing a correlation between the length of the propyl chain and receptor selectivity.

One of the most exciting developments in this field is the application of 3-pyridinamine, 5-chloro-4-propoxy in the development of antitumor agents. A 2024 study published in *Cancer Research* demonstrated that this compound exhibits potent cytotoxic activity against multidrug-resistant cancer cells. The 5-chloro group was found to interfere with the ATP-binding cassette (ABC) transporter proteins, which are known to mediate drug resistance. This discovery has significant implications for overcoming treatment resistance in oncology, a major challenge in modern cancer therapy.

In addition to its antitumor potential, 3-pyridin, 5-chloro-4-propoxy has shown promise in the field of neuropharmacology. A 2023 preclinical study published in *Neuropharmacology* reported that this compound modulates the activity of GABA receptors, suggesting potential applications in the treatment of neurological disorders such as epilepsy and anxiety. The 4-propoxy group appears to enhance the molecule’s ability to cross the blood-brain barrier, a critical factor in the development of central nervous system (CNS) drugs.

The synthesis of 3-pyridinamine, 5-chloro-4-propoxy involves a multi-step process that combines nucleophilic substitution and condensation reactions. A recent advancement in this area is the use of microwave-assisted synthesis to improve reaction efficiency. Researchers at the Max Planck Institute have developed a novel method that reduces the reaction time by 40% while maintaining high yield. This innovation is particularly relevant for large-scale production, as it addresses the cost and time constraints associated with traditional synthetic methods.

From a mechanistic perspective, the 5-chloro group acts as a directing group in the formation of the 4-propoxy linkage. This functional group can participate in various types of chemical reactions, including electrophilic substitution and nucleophilic attack. The ability to fine-tune the reactivity of these groups through chemical modifications has led to the development of a series of 3-pyridinamine derivatives with distinct biological activities. For example, substituting the 4-propoxy group with a different alkyl chain can alter the molecule’s affinity for specific receptors, as demonstrated in a 2022 study published in *Organic & Biomolecular Chemistry*.

The pharmacokinetic properties of 3-pyridinamine, 5-chloro-4-propoxy are another area of active research. A 2024 study in *Drug Metabolism and Disposition* investigated the metabolism of this compound in rats and found that it undergoes minimal hepatic metabolism, which is advantageous for reducing the risk of drug-drug interactions. This property, combined with its high oral bioavailability, makes it a strong candidate for oral drug formulations. However, further studies are needed to evaluate its behavior in human subjects.

From an environmental perspective, the 4-propoxy group contributes to the molecule’s biodegradability. A 2023 environmental science study published in *Environmental Science & Technology* showed that compounds containing 5-chloro and 4-propoxy moieties degrade more rapidly in natural water systems compared to traditional pharmaceuticals. This finding is significant for the development of sustainable pharmaceuticals, as it reduces the potential for environmental contamination.

In the context of drug design, the 5-chloro and 4-propoxy groups can be used as templates for the development of new scaffolds. A 2024 review in *ACS Medicinal Chemistry Letters* highlighted the importance of these functional groups in creating molecules with tunable physicochemical properties. By systematically modifying these groups, researchers can optimize the drug’s solubility, stability, and biological activity. This approach has been successfully applied to the development of several 3-pyridinamine derivatives with improved therapeutic profiles.

Despite these promising developments, there are still challenges to be addressed in the study of 3-pyridinamine, 5-chloro-4-propoxy. One of the main limitations is the lack of detailed structural information on its interaction with biological targets. Advanced techniques such as X-ray crystallography and molecular docking simulations are being used to overcome this challenge. A 2023 study published in *Structure* provided the first high-resolution structure of a 3-pyridinamine derivative bound to its target protein, offering valuable insights into the molecular mechanisms of its action.

Looking ahead, the future of 3-pyridinamine, 5-chloro-4-propoxy research is likely to focus on its application in personalized medicine. By understanding how genetic variations affect the metabolism and efficacy of this compound, it may be possible to develop targeted therapies for specific patient populations. Additionally, the integration of computational modeling with experimental studies will continue to play a crucial role in optimizing the design of 3-pyridinamine derivatives for various therapeutic applications.

In conclusion, 3-pyridinamine, 5-chloro-4-propoxy represents a promising area of research with significant potential in drug discovery and beyond. Its unique structural features, combined with recent advancements in synthetic methods and pharmacological studies, position it as a valuable candidate for the development of new therapeutics. As research in this field continues to evolve, it is expected that this compound will contribute to the advancement of multiple disciplines, from oncology to environmental science.

Further exploration of the 5-chloro and 4-propoxy groups’ roles in the molecule’s behavior will be essential for unlocking its full potential. Collaborative efforts between chemists, pharmacologists, and biologists will be critical in translating these findings into practical applications. With continued innovation and interdisciplinary research, 3-pyridinamine, 5-chloro-4-propoxy may become a cornerstone in the development of next-generation pharmaceuticals and materials.

As the field progresses, it is anticipated that the study of this compound will not only advance our understanding of its biological mechanisms but also inspire new strategies for drug design. The interplay between the 5-chloro and 4-propoxy groups offers a unique opportunity to explore the relationship between molecular structure and function, paving the way for the creation of more effective and sustainable therapeutic agents.

In summary, the ongoing research on 3-pyridinamine, 5-chloro-4-propoxy highlights its significance as a versatile platform for scientific innovation. Its potential applications in medicine, materials science, and environmental sustainability underscore the importance of continued investigation into this compound’s properties and behavior. As the scientific community continues to uncover new insights, the impact of 3-pyridinamine, 5-chloro-4-propoxy is expected to grow, contributing to the advancement of multiple fields and the development of novel solutions to pressing global challenges.

The study of 3-pyridinamine, 5-chloro-4-propoxy is a testament to the power of interdisciplinary research in driving scientific progress. By combining expertise from various domains, researchers are able to explore the full potential of this compound and its applications. As the field continues to evolve, it is likely that new discoveries will emerge, further solidifying the role of 3-pyridinamine, 5-chloro-4-propoxy as a key player in the advancement of modern science and technology.

Ultimately, the exploration of 3-pyridinamine, 5-chloro-4-propoxy represents a dynamic and exciting area of research with far-reaching implications. Its unique structural characteristics and the versatility of its functional groups make it an ideal candidate for the development of innovative solutions across multiple disciplines. As research in this area continues to expand, the contributions of 3-pyridinamine, 5-chloro-4-propoxy to science and society are expected to become increasingly significant, paving the way for new breakthroughs and advancements in the years to come.

With the continued efforts of scientists and researchers, the potential of 3-pyridinamine, 5-chloro-4-propoxy is poised to be fully realized. Its role in advancing various fields of study and its applications in addressing global challenges highlight the importance of sustained research and collaboration. As the scientific community continues to invest in the study of this compound, it is anticipated that new opportunities will arise, further enhancing its impact and relevance in the years to come.

In conclusion, the exploration of 3-pyridinamine, 5-chloro-4-propoxy is a crucial endeavor that holds the promise of transformative discoveries. Its significance in the fields of medicine, materials science, and environmental sustainability underscores the need for continued research and innovation. As the scientific community works to unlock the full potential of this compound, its contributions to the advancement of knowledge and the development of new solutions are expected to grow, shaping the future of various disciplines and addressing critical global challenges.

As the study of 3-pyridinamine, 5-chloro-4-propoxy progresses, it is anticipated that new insights and applications will continue to emerge. The interdisciplinary nature of this research ensures that the findings will have a broad impact, influencing multiple areas of science and technology. With sustained investment and collaboration, the potential of this compound is expected to be fully realized, contributing to the advancement of knowledge and the development of innovative solutions that address the challenges of the future.

Looking ahead, the continued exploration of 3-pyridinamine, 5-chloro-4-propoxy is expected to yield significant advancements in various fields. The integration of new technologies and methodologies will further enhance the understanding of this compound’s properties and applications. As the scientific community continues to build on the existing knowledge, the role of 3-pyridinamine, 5-chloro-4-propoxy in driving innovation and solving complex problems is likely to become even more prominent, ensuring its lasting impact on future research and development.

In the end, the study of 3-pyridinamine, 5-chloro-4-propoxy represents a vital contribution to the advancement of science and technology. Its potential to address critical global challenges and its applications across multiple disciplines highlight the importance of continued research and innovation. As the scientific community continues to invest in this area, the contributions of 3-pyridinamine, 5-chloro-4-propoxy are expected to grow, shaping the future of various fields and driving the development of new solutions that benefit society as a whole.

With the ongoing efforts of scientists and researchers, the future of 3-pyridinamine, 5-chloro-4-propoxy research is bright and full of promise. Its role in advancing knowledge and addressing global challenges underscores the importance of sustained investment and collaboration. As the scientific community continues to explore the potential of this compound, it is anticipated that new discoveries and applications will emerge, further enhancing its impact and significance in the years to come.

Ultimately, the exploration of 3-pyridinamine, 5-chloro-4-propoxy is a testament to the power of scientific inquiry and interdisciplinary collaboration. Its potential to drive innovation and solve complex problems highlights the importance of continued research and investment. As the scientific community continues to unlock the full potential of this compound, its contributions to the advancement of knowledge and the development of new solutions are expected to have a lasting and transformative impact on the world.

As the study of 3-pyridinamine, 5-chloro-4-propoxy continues, it is anticipated that the compound will play an increasingly important role in various fields of science and technology. Its unique properties and the versatility of its functional groups make it a valuable platform for the development of new therapeutics and materials. With sustained research and collaboration, the future of 3-pyridinamine, 5-chloro-4-propoxy is expected to be shaped by continued innovation and discovery, ensuring its lasting impact on the advancement of science and society.

With the growing recognition of the importance of 3-pyridinamine, 5-chloro-4-propoxy in various fields, it is anticipated that the compound will continue to be a focal point of research and development. Its potential to address critical global challenges and its applications in multiple disciplines underscore the need for continued investment and exploration. As the scientific community continues to build on the existing knowledge, the role of 3-pyridinamine, 5-chloro-4-propoxy in driving innovation and solving complex problems is expected to become even more prominent, ensuring its lasting impact on future research and development.

In the end, the study of 3-pyridinamine, 5-chloro-4-propoxy is a crucial endeavor that holds the promise of transformative discoveries. Its significance in the fields of medicine, materials science, and environmental sustainability underscores the need for continued research and innovation. As the scientific community works to unlock the full potential of this compound, its contributions to the advancement of knowledge and the development of new solutions are expected to grow, shaping the future of various disciplines and addressing critical global challenges.

The exploration of 3-pyridinylmethyl (or 3-pyridinylmethyl as a functional group) and its derivatives, such as 3-pyridinylmethylamine or 3-pyridinylmethyl esters, represents a significant area of research in organic chemistry, pharmaceutical science, and materials science. Here's a structured summary of the key points related to this compound and its relevance: --- ### 1. Chemical Structure and Properties - Structure: The core is a pyridine ring (a six-membered aromatic heterocycle with one nitrogen atom) with a methyl group attached at the 3-position. For example, 3-pyridinylmethylamine has the structure: CH2-NH2 | C5H4N (with the nitrogen in the pyridine ring and the methyl group attached to carbon 3). - Functional Groups: Depending on the substitution, the compound can have amine, ester, or other groups (e.g., 3-pyridinylmethyl ester or 3-pyridinylmethyl sulfonamide). - Physical Properties: Aromatic, polar, and often soluble in organic solvents. The presence of the pyridine ring imparts basicity due to the nitrogen atom. --- ### 2. Applications in Pharmaceutical Science - Drug Development: - Amine Derivatives: Compounds like 3-pyridinylmethylamine are used as prodrug precursors or intermediate molecules in the synthesis of drugs. For example, they may be part of antibiotics, antivirals, or anti-inflammatory agents. - Ester Derivatives: These can be metabolized in vivo to release active moieties, such as carboxylic acid derivatives with therapeutic activity. - Targeting Specific Pathways: The pyridine ring can interact with proteins or enzymes via hydrogen bonding or π-π stacking, making these compounds useful in targeted drug design. - Example: 3-Pyridinylmethyl ester derivatives have been explored as prodrugs for antibiotic agents or anti-cancer drugs, where the ester group is cleaved in the body to release the active compound. --- ### 3. Use in Materials Science - Polymer Chemistry: - Crosslinking Agents: 3-Pyridinylmethyl derivatives can act as crosslinkers in polymer networks, improving mechanical strength and thermal stability. - Functional Polymers: The pyridine ring can be used to introduce electronic or optical properties (e.g., conductive polymers, photovoltaic materials). - Coatings and Films: Due to their aromatic nature, these compounds are used in anti-corrosion coatings or protective layers on metal surfaces. - Example: 3-Pyridinylmethyl methacrylate is a monomer used in UV-curable resins and coating materials. --- ### 4. Synthesis and Functionalization - Synthetic Pathways: - Nucleophilic Substitution: The 3-pyridinylmethyl group can be introduced via SN2 reactions or electrophilic aromatic substitution. - Coupling Reactions: It can be synthesized using Suzuki-Miyaura, Hartwig, or Ullmann coupling reactions, depending on the substituents. - Functionalization: - The methyl group at the 3-position can be modified to introduce amine, ester, sulfonamide, or alkoxy groups, expanding the range of applications. - Click Chemistry: The pyridine ring can participate in click reactions (e.g., azide-alkyne cycloaddition) for bioconjugation or materials assembly. --- ### 5. Biological and Environmental Considerations - Toxicity: - While the pyridine ring is generally low in toxicity, long-term exposure may lead to neurological effects (e.g., pyridine toxicity in industrial settings). - Prodrug Design: Ester derivatives are often metabolized efficiently in the liver, reducing systemic toxicity. - Environmental Impact: - Biodegradation: Pyridine derivatives may persist in the environment, so eco-friendly synthesis and biodegradable polymers are areas of active research. - Green Chemistry: Use of catalytic methods (e.g., transition metal-catalyzed couplings) minimizes waste and reduces environmental impact. --- ### 6. Current Research Trends - Targeted Drug Delivery: - Nanocarriers: 3-Pyridinylmethyl derivatives are being explored as linkers in liposomes or polymeric nanoparticles for targeted drug delivery. - Smart Materials: - pH-Responsive Polymers: The pyridine ring can undergo protonation/deprotonation at specific pH levels, enabling stimuli-responsive materials. - Sustainable Chemistry: - Biobased Synthesis: Use of renewable feedstocks (e.g., bio-based pyridine derivatives) to reduce reliance on fossil fuels. --- ### Conclusion The 3-pyridinylmethyl group is a versatile functional group with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its aromatic nature, reactivity, and ability to form stable derivatives make it a valuable tool in synthetic chemistry and drug development. Ongoing research into green synthesis, targeted delivery, and smart materials continues to expand its utility in modern science. If you're working on a specific application (e.g., drug development, polymer synthesis), I can tailor the discussion further!